Cas no 852816-28-5 (1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-1-methyl-
• CAS No: 852816-28-5
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 1836063
• PubChem ID: 18613415
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-1-methyl-
• 5-(3-bromophenyl)-1-methyl-1H-Pyrazole-3-carboxylic acid
• DA-38715
• SCHEMBL2203114
• 852816-28-5

• Inchi： 1S/C11H9BrN2O2/c1-14-10(6-9(13-14)11(15)16)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16)
• InChI Key： DOVUGCDILYTFRT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų